Cas no 2137639-51-9 (2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-)

2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-, is a heterocyclic amine compound featuring a thiazole core substituted with a pyrazole moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both thiazole and pyrazole rings enhances its versatility as a building block for synthesizing bioactive molecules. The ethyl and methyl substituents contribute to its lipophilicity, influencing solubility and binding interactions. Its well-defined molecular framework makes it suitable for use in medicinal chemistry research, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive functional groups.

2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl- structure

2137639-51-9 structure

Product Name:2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-

CAS No:2137639-51-9

MF:C₁₀H₁₄N₄S

MW:222.309959888458

CID:5279352

Update Time:2025-10-22

2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-
- Inchi： 1S/C10H14N4S/c1-3-14-6-8(5-12-14)10-7(2)13-9(4-11)15-10/h5-6H,3-4,11H2,1-2H3
- InChI Key： VJPARPXSOBAJOM-UHFFFAOYSA-N
- SMILES： S1C(C2=CN(CC)N=C2)=C(C)N=C1CN

2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-691717-0.05g	[5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-1,3-thiazol-2-yl]methanamine	2137639-51-9	0.05g	$1224.0	2023-03-10
Enamine	EN300-691717-0.1g	[5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-1,3-thiazol-2-yl]methanamine	2137639-51-9	0.1g	$1283.0	2023-03-10
Enamine	EN300-691717-0.25g	[5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-1,3-thiazol-2-yl]methanamine	2137639-51-9	0.25g	$1341.0	2023-03-10
Enamine	EN300-691717-0.5g	[5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-1,3-thiazol-2-yl]methanamine	2137639-51-9	0.5g	$1399.0	2023-03-10
Enamine	EN300-691717-1.0g	[5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-1,3-thiazol-2-yl]methanamine	2137639-51-9	1g	$0.0	2023-06-07
Enamine	EN300-691717-2.5g	[5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-1,3-thiazol-2-yl]methanamine	2137639-51-9	2.5g	$2856.0	2023-03-10
Enamine	EN300-691717-5.0g	[5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-1,3-thiazol-2-yl]methanamine	2137639-51-9	5.0g	$4226.0	2023-03-10
Enamine	EN300-691717-10.0g	[5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-1,3-thiazol-2-yl]methanamine	2137639-51-9	10.0g	$6266.0	2023-03-10

2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl- Related Literature

1. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on 2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl-

2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl- (CAS No. 2137639-51-9): A Comprehensive Overview

2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl- (CAS No. 2137639-51-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl substitution on the thiazole ring imparts specific pharmacological properties that make it a promising candidate for drug development. The pyrazole moiety is a well-known pharmacophore that is frequently found in drugs targeting various diseases, such as inflammation and cancer. The combination of the thiazole and pyrazole rings in this compound provides a unique scaffold that can be further optimized for enhanced biological activity and selectivity.

Recent studies have highlighted the potential of 2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound selectively inhibited the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

The structural characteristics of 2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl make it an attractive candidate for further optimization and development. The presence of the amino group on the thiazole ring allows for easy functionalization, which can be exploited to enhance its pharmacological properties. For example, researchers have explored the introduction of different substituents on the amino group to improve solubility, bioavailability, and target selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-Thiazolemethanamine, 5-(1-ethyl-1H-pyrazol-4-yl)-4-methyl (CAS No. 2137639-51-9) represents a promising lead compound with potential applications in treating inflammatory diseases and cancer. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use as a novel therapeutic agent.